Cas no 1261911-72-1 (2-(4-Fluoro-3-methylphenyl)nicotinic acid)

• Product Name: 2-(4-Fluoro-3-methylphenyl)nicotinic acid
• CAS No: 1261911-72-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2762970
• PubChem ID: 53222865
• Update Time: 2025-04-21

2-(4-Fluoro-3-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70687201
• 1261911-72-1
• 2-(4-Fluoro-3-methylphenyl)nicotinic acid, 95%
• MFCD18317039
• 2-(4-FLUORO-3-METHYLPHENYL)NICOTINIC ACID
• 2-(4-Fluoro-3-methylphenyl)nicotinic acid

• Inchi： 1S/C13H10FNO2/c1-8-7-9(4-5-11(8)14)12-10(13(16)17)3-2-6-15-12/h2-7H,1H3,(H,16,17)
• InChI Key： VANHEADGCDMMJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų